Cas no 1378861-46-1 (1-amino(phenyl)methylcyclobutan-1-ol)

• Product Name: 1-amino(phenyl)methylcyclobutan-1-ol
• CAS No: 1378861-46-1
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD20719720
• CID: 1034532
• PubChem ID: 18378372
• Update Time: 2025-05-20

1-amino(phenyl)methylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(Amino(phenyl)methyl)cyclobutanol
• 1-[amino(phenyl)methyl]cyclobutan-1-ol
• 1-amino(phenyl)methylcyclobutan-1-ol
• MFCD20719720
• F20165
• J-503480
• DB-322473
• 1-[Amino(phenyl)methyl]cyclobutanol, AldrichCPR
• AS-62314
• 1-(amino(phenyl)methyl)cyclobutan-1-ol
• CS-0060494
• SCHEMBL6570495
• 1378861-46-1
• EN300-1272897
• DTXSID60593281
• AKOS016014735

• MDL： MFCD20719720
• Inchi： 1S/C11H15NO/c12-10(11(13)7-4-8-11)9-5-2-1-3-6-9/h1-3,5-6,10,13H,4,7-8,12H2
• InChI Key： VMDNXLHIKOSMOJ-UHFFFAOYSA-N
• SMILES： OC1(C(C2C=CC=CC=2)N)CCC1

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-amino(phenyl)methylcyclobutan-1-ol

Research Brief on 1-amino(phenyl)methylcyclobutan-1-ol (CAS: 1378861-46-1): Recent Advances and Applications in Chemical Biology and Medicine

1-amino(phenyl)methylcyclobutan-1-ol (CAS: 1378861-46-1) is a cyclobutane-derived compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, serves as a valuable intermediate in the synthesis of more complex molecules with therapeutic potential. Recent studies have explored its utility in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators. The presence of both amino and hydroxyl functional groups on the cyclobutane ring provides versatile handles for further chemical modifications, making it a promising scaffold for medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 1-amino(phenyl)methylcyclobutan-1-ol as a key intermediate in the synthesis of selective kinase inhibitors. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against a range of kinases implicated in cancer and inflammatory diseases. The study highlighted the compound's ability to adopt a conformation that optimally interacts with the ATP-binding site of target kinases, thereby enhancing selectivity and reducing off-target effects. These findings underscore the potential of 1-amino(phenyl)methylcyclobutan-1-ol as a building block for next-generation kinase inhibitors.

In addition to its role in kinase inhibitor development, 1-amino(phenyl)methylcyclobutan-1-ol has been explored for its applications in peptide mimetics and prodrug design. A recent preprint on bioRxiv detailed the use of this compound as a rigid scaffold to constrain peptide conformations, thereby improving their metabolic stability and binding affinity. The study reported that cyclobutane-containing peptides derived from 1-amino(phenyl)methylcyclobutan-1-ol showed enhanced resistance to proteolytic degradation compared to their linear counterparts. This property is particularly valuable in the design of peptide-based therapeutics, where stability in vivo is often a limiting factor.

Another area of active research involves the use of 1-amino(phenyl)methylcyclobutan-1-ol in the development of positron emission tomography (PET) tracers. A 2024 publication in Nuclear Medicine and Biology described the synthesis of fluorine-18 labeled analogs of this compound for imaging studies. The researchers found that the cyclobutane ring conferred favorable pharmacokinetic properties, including rapid clearance from non-target tissues and high target-to-background ratios. These characteristics make 1-amino(phenyl)methylcyclobutan-1-ol derivatives promising candidates for neuroimaging and oncology applications.

Despite these advances, challenges remain in the large-scale synthesis and purification of 1-amino(phenyl)methylcyclobutan-1-ol. Recent work published in Organic Process Research & Development addressed these issues by developing a scalable synthetic route with improved yield and purity. The authors optimized reaction conditions to minimize side products and implemented a robust purification protocol, paving the way for broader utilization of this compound in industrial settings. This technical advancement is expected to facilitate further exploration of 1-amino(phenyl)methylcyclobutan-1-ol in drug discovery programs.

Looking ahead, the versatility of 1-amino(phenyl)methylcyclobutan-1-ol positions it as a valuable tool in chemical biology and medicinal chemistry. Ongoing research is exploring its potential in additional therapeutic areas, including infectious diseases and central nervous system disorders. With continued innovation in synthetic methodologies and biological evaluation, this compound is likely to play an increasingly important role in the development of novel therapeutics. Researchers are encouraged to explore its diverse applications while addressing remaining challenges in stability and formulation.